Cas no 1804461-27-5 (5-Amino-3-fluoro-2-(trifluoromethyl)mandelic acid)

• Product Name: 5-Amino-3-fluoro-2-(trifluoromethyl)mandelic acid
• CAS No: 1804461-27-5
• MF: C₉H₇F₄NO₃
• MW: 253.150396585464
• CID: 4942732
• Update Time: 2025-06-13

5-Amino-3-fluoro-2-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-fluoro-2-(trifluoromethyl)mandelic acid

• Inchi： 1S/C9H7F4NO3/c10-5-2-3(14)1-4(7(15)8(16)17)6(5)9(11,12)13/h1-2,7,15H,14H2,(H,16,17)
• InChI Key： AUAVCQKHQZZTCL-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(C(=O)O)O)=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.1
• Topological Polar Surface Area: 83.6

Additional information on 5-Amino-3-fluoro-2-(trifluoromethyl)mandelic acid

Comprehensive Overview of 5-Amino-3-fluoro-2-(trifluoromethyl)mandelic acid (CAS No. 1804461-27-5)

5-Amino-3-fluoro-2-(trifluoromethyl)mandelic acid (CAS No. 1804461-27-5) is a fluorinated mandelic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of fluoro-substituted amino acids, which are increasingly studied for their unique physicochemical properties and bioactivity. The presence of both amino and trifluoromethyl groups enhances its versatility in drug design, particularly in modulating metabolic stability and binding affinity.

In recent years, the demand for fluorinated organic compounds has surged due to their applications in medicinal chemistry and material science. Researchers are particularly interested in 5-Amino-3-fluoro-2-(trifluoromethyl)mandelic acid for its potential role in designing enzyme inhibitors and proteolysis-targeting chimeras (PROTACs). Its structural features make it a promising candidate for addressing challenges in drug delivery systems and bioavailability optimization.

The synthesis of CAS No. 1804461-27-5 involves multi-step organic reactions, including fluorination and amination processes. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. This compound’s stability under physiological conditions makes it suitable for in vitro and in vivo studies, aligning with the growing focus on precision medicine and targeted therapies.

From an environmental perspective, fluoro-substituted compounds like 5-Amino-3-fluoro-2-(trifluoromethyl)mandelic acid are scrutinized for their ecological impact. Innovations in green chemistry aim to minimize waste and improve synthetic efficiency, addressing concerns raised by regulatory bodies and sustainability advocates. This aligns with the broader industry shift toward eco-friendly synthesis and renewable feedstocks.

In the context of AI-driven drug discovery, CAS No. 1804461-27-5 has been explored in virtual screening and molecular docking studies. Its structural motifs are frequently analyzed using machine learning algorithms to predict interactions with biological targets. This intersection of computational chemistry and experimental validation highlights its relevance in modern pharmaceutical innovation.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 5-Amino-3-fluoro-2-(trifluoromethyl)mandelic acid is critical. Its electron-withdrawing and hydrogen-bonding capabilities influence its reactivity and selectivity, making it a valuable tool in lead compound optimization. Recent publications have also explored its potential in peptide mimetics and bioconjugation strategies.

As the scientific community continues to investigate fluorinated building blocks, CAS No. 1804461-27-5 remains a compound of interest for its balanced properties and adaptability. Future research may focus on scaling up production while adhering to Good Manufacturing Practices (GMP) and exploring novel applications in diagnostic imaging or theranostics.